![molecular formula C8H12N2OS B2590414 4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine CAS No. 1566423-11-7](/img/structure/B2590414.png)
4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine
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Description
4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has a unique chemical structure that makes it a promising candidate for the development of new drugs targeting various diseases.
Scientific Research Applications
- Researchers have investigated the antimicrobial potential of 4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine. It exhibits inhibitory effects against various bacteria and fungi, making it a promising candidate for developing novel antimicrobial agents .
- The compound has shown anti-inflammatory activity by modulating key pathways involved in inflammation. It may be relevant in conditions such as rheumatoid arthritis or inflammatory bowel diseases .
- Preliminary studies suggest that 4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine could be explored as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, including apoptosis induction and inhibition of tumor growth .
- Neuroprotection is another area of interest. The compound has demonstrated protective effects against oxidative stress and neurodegenerative conditions in experimental models .
- Some studies have explored the compound’s impact on metabolic pathways. It may influence glucose metabolism, lipid profiles, or insulin sensitivity, making it relevant for diabetes and obesity research .
- Researchers have used computational methods to explore the binding interactions of 4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine with various protein targets. These insights can guide drug design and optimization .
Antimicrobial Activity
Anti-Inflammatory Properties
Anticancer Research
Neuroprotective Effects
Metabolic Disorders
Chemical Biology and Drug Design
properties
IUPAC Name |
4-(oxolan-2-ylmethyl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2OS/c9-8-10-6(5-12-8)4-7-2-1-3-11-7/h5,7H,1-4H2,(H2,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPMCGEAIRCDEIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CC2=CSC(=N2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Oxolan-2-ylmethyl)-1,3-thiazol-2-amine |
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